1-(5-Chloro-3-phenoxypyridin-2-yl)thiourea

• Molecular Formula: C12H10ClN3OS
• Molecular Weight: 279.75 g/mol
• IUPAC Name: (5-chloro-3-phenoxypyridin-2-yl)thiourea
• InChI: InChI=1S/C12H10ClN3OS/c13-8-6-10(11(15-7-8)16-12(14)18)17-9-4-2-1-3-5-9/h1-7H,(H3,14,15,16,18)
• InChI Key: XUFKWXQCPJGSDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(N=CC(=C2)Cl)NC(=S)N

Description

1-(5-Chloro-3-phenoxypyridin-2-yl)thiourea is a useful research compound. Its molecular formula is C12H10ClN3OS and its molecular weight is 279.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 250 mL round-bottomed flask was charged with 1-benzoyl-3-(5-chloro-3-phenoxypyridin-2-yl)thiourea (13.752 g, 35.826 mmol) and THF (100 mL). 3M NaOH (119.42 mL, 358.26 mmol) was added and the reaction mixture was heated to 90° C. for 18 hours. The reaction mixture was cooled to room temperature and concentrated. The resulting solids were filtered, washed with water, and dried to provide the title compound (9.49 g, 94.689% yield) as a yellow solid. 1H NMR (d6-DMSO) δ 9.97 (s, 1H), 9.25 (s, 1H), 8.87 (s, 1H), 8.11 (d, 1H), 7.49 (t, 2H), 7.31 (d, 1H), 7.28 (m, 2H), 7.23 (d, 2H); Mass spectrum (apci) m/z=279.9 (M+H).

Synthesis routes and methods II

Procedure details